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Compound of Interest

Compound Name: Cesium methoxide

Cat. No.: B078613 Get Quote

Cesium Methoxide: A Technical Guide for
Researchers
CAS Number: 13106-69-9

Chemical Formula: CH₃CsO

Molecular Weight: 163.94 g/mol [1]

This technical guide provides an in-depth overview of Cesium Methoxide, a compound of

significant interest to researchers, scientists, and professionals in drug development. Due to

the limited availability of a comprehensive Safety Data Sheet (SDS) specifically for Cesium
Methoxide, this document incorporates safety data and protocols from closely related and

structurally similar compounds, such as elemental cesium and other alkali metal methoxides.

This information should be used as a guideline, and a thorough risk assessment should be

conducted before handling this substance.

Physicochemical Data
Cesium methoxide is a strong base used in organic synthesis.[1] While detailed experimental

data for the pure compound is sparse in publicly available literature, the following table

summarizes its known and computed properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b078613?utm_src=pdf-interest
https://www.bocsci.com/cesium-methoxide-cas-13106-69-9-item-86230.html
https://www.benchchem.com/product/b078613?utm_src=pdf-body
https://www.benchchem.com/product/b078613?utm_src=pdf-body
https://www.benchchem.com/product/b078613?utm_src=pdf-body
https://www.benchchem.com/product/b078613?utm_src=pdf-body
https://www.bocsci.com/cesium-methoxide-cas-13106-69-9-item-86230.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 163.94 g/mol [1]

Density 0.85 g/cm³ [1][2]

Physical State Solid
Inferred from related

compounds

Solubility Reacts violently with water
Inferred from related

compounds[3]

Safety and Hazard Information
A definitive Globally Harmonized System (GHS) classification for Cesium Methoxide is not

readily available. However, based on the hazards associated with elemental cesium and other

alkali metal methoxides, it should be handled as a hazardous substance. The following table

outlines the potential hazards.

Hazard Category Classification Notes

Flammability Flammable Solid (Potential)
May ignite in air, especially in

the presence of moisture.[3][4]

Reactivity Reacts violently with water

Reaction with water can

produce flammable hydrogen

gas and corrosive cesium

hydroxide.[3]

Corrosivity Corrosive (Potential)
Expected to be corrosive to

skin, eyes, and metals.[4]

Health Hazards

Acute Toxicity (Oral, Dermal,

Inhalation - Potential), Skin

Corrosion/Irritation, Serious

Eye Damage/Irritation

Based on data for related

compounds.[4]

Experimental Protocols and Handling
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Given the hazardous nature of Cesium Methoxide, stringent safety protocols must be

followed. The experimental procedures outlined below are based on best practices for handling

air- and moisture-sensitive, pyrophoric, and corrosive materials.

Handling and Storage Protocol
Objective: To ensure the safe handling and storage of Cesium Methoxide, preventing contact

with air and moisture.

Methodology:

Inert Atmosphere: All manipulations of Cesium Methoxide must be carried out under an

inert atmosphere (e.g., argon or nitrogen) in a glovebox.

Personal Protective Equipment (PPE): Wear appropriate PPE, including flame-retardant

laboratory coats, chemical-resistant gloves (e.g., nitrile or neoprene), and safety goggles or a

face shield.[3]

Storage: Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated

area, away from incompatible materials such as water, acids, and oxidizing agents.[3] The

container should be stored in a secondary container.

Dispensing: Use only spark-proof tools for handling.[3] Weighing should be done under an

inert atmosphere.

Waste Disposal: Dispose of waste in accordance with all local, state, and federal regulations.

Contaminated materials must be handled as hazardous waste.[3]

Emergency Procedures
Objective: To outline the immediate actions to be taken in case of an emergency involving

Cesium Methoxide.

Methodology:

Spill:
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In case of a small spill within a glovebox, use an appropriate absorbent material (e.g.,

sand, vermiculite) to cover the spill. Carefully collect the material into a sealed container

for disposal.

For spills outside a controlled environment, evacuate the area and contact emergency

services. Do not use water or carbon dioxide extinguishers. Use a Class D fire

extinguisher for metal fires.[3]

Fire:

If a fire occurs, use a Class D fire extinguisher (e.g., powdered lime, dry sand). DO NOT

USE WATER, FOAM, OR CARBON DIOXIDE.[3]

Exposure:

Skin Contact: Immediately brush off any solid material and flush the affected area with

copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek

immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.[3]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Visualized Workflows
The following diagrams illustrate key logical relationships and workflows for handling Cesium
Methoxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b078613?utm_src=pdf-body
https://www.benchchem.com/product/b078613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cesium Methoxide Handling Workflow
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Caption: Workflow for handling Cesium Methoxide.
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Emergency Response for Cesium Methoxide Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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